Cas no 54-12-6 (tryptophan)

• Product Name: tryptophan
• CAS No: 54-12-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD00064339
• CID: 33577
• PubChem ID: 1148
• Update Time: 2025-04-18

tryptophan Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(1H-indol-3-yl)propanoic acid
• DL-Tryptohan
• H-DL-Trp-OH
• DL-Trytophan (1.08375)
• (+/-)-2-Amino-3-(3-indolyl)propionic acid
• DL-Trytophan
• D,L-Tryptophan
• Tryptophan
• (±)-2-AMino-3-(3-indolyl)propionic a
• (±)-2-Amino-3-(3-indolyl)propionic Acid
• (±)-α-Amino-3-indolepropionic acid
• DL-2-AMino-3-indolepropionic acid
• DL-2-AMino-3-indolylpro-panoic acid
• DL-3beta-Indolylalanine
• DL-3β-Indolylalanine
• DL-triptophan
• DL-Tryptophan 
• DL-Trytophane
• DL-β-3-Indolyl alanine
• Racemic Tryptophan
• Triethyl phosphate
• 3,5,38,40,72,74,88,90-Octamethoxy-10,33,45,68-tetraoxa-12,31,47,66,81,92,95,96-octazaheptadecacyclo[
• DL-Tryptophan
• 3,5,38,40,72,74,88,90-Octamethoxy-10,33,45,68-tetraoxa-12,31,47,66,81,92,95,96-octazaheptadecacyclo[40.28.5.57,36.419,59.424,54.12,6.120,23.137,41.155,58.171,75.013,18.025,30.048,53.060,65.177,80.182,85.187,91]hexanonaconta-2(93),3,5,13,15,17,19(80),20(92),21,23,25,27,29,37,39,41(86),48,50,52,54,56,58(81),59(77),60,62,64,71(76),72,74,78,82,84,87,89,91(94)-pentatriacontaene-11,32,46,67-tetrone
• tryptophan

• MDL： MFCD00064339
• Inchi： 1S/C11H12N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15)
• InChI Key： QIVBCDIJIAJPQS-UHFFFAOYSA-N
• SMILES： NC(C(=O)O)CC1C2C(=CC=CC=2)NC=1
• BRN： 86196

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 116
• Rotatable Bond Count: 8
• Complexity: 2750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 15.9
• Topological Polar Surface Area: 285

Experimental Properties

• Color/Form: White or off white powder or crystal
• Density: 1.362 g/cm3
• Melting Point: 289-290oC
• Boiling Point: 447.9°C at 760 mmHg
• Flash Point: 224.7°C
• Refractive Index: 1.5200 (estimate)
• Solubility: methanol: water (7:3): soluble
• Water Partition Coefficient: 10 g/L (20℃)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids.
• PSA: 79.11000
• LogP: 1.82260
• Sensitiveness: Sensitive to light
• Fluka: 8
• Specific Rotation: 0° (c=1 in 1N HCL)
• Solubility: Soluble in water (0.4% solubility at 25 ℃), dilute acid and base, slightly soluble in ethanol

tryptophan Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R22: harmful if swallowed. R41: risk of serious eye damage. R36/37/38: irritating to eyes, respiratory tract and skin. R37/38: irritating to respiratory tract and skin.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8
• RTECS：YN6129200
• Hazardous Material Identification：
• Storage Condition：StoreatRT.
• TSCA：Yes
• Risk Phrases：R22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters